molecular formula C10H11NO2 B2855555 6-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one CAS No. 308110-07-8

6-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one

Cat. No. B2855555
CAS RN: 308110-07-8
M. Wt: 177.203
InChI Key: FDHLLTYAKGOFLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one, also known as 6-Methyl-2-hydroxy-3,4-dihydroisoquinolin-1(2H)-one or 6-Methyl-2-hydroxyisoquinoline-1(2H)-one is a chemical compound that has been studied for a variety of applications in scientific research. It is a derivative of isoquinoline, a heterocyclic aromatic organic compound containing a six-membered ring with two nitrogen atoms at positions 1 and 3. 6-Methyl-2-hydroxyisoquinoline-1(2H)-one has been studied for its potential use in chemical synthesis, as a pharmaceutical intermediate, and as a chemical reagent.

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis Methodology : A new derivative of 3,4-dihydro-isoquinolin-1(2H)-one was synthesized using a mild and simple method, demonstrating a high yield and potential for diverse applications (Chen Zhan-guo, 2008).
  • Chemical Constitution and Physiological Action : Research on various isoquinolines, including 6-hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one, indicates that pressor activity is associated with secondary amines and hydroxy groups increase pressor action, while methoxy and ethoxy groups decrease it. This relationship helps understand the physiological implications of these compounds (D. W. Fassett & A. Hjort, 1938).

Pharmacological Effects

  • Analgesic and Anti-inflammatory Properties : Certain compounds synthesized from 3,4-dihydroisoquinolines, closely related to 6-hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one, exhibit anti-inflammatory and analgesic properties, highlighting their potential therapeutic applications (V. V. Khalturina et al., 2010).
  • Cytotoxic Activity : A novel dihydroisoquinoline hydroxamic acid derivative was synthesized, demonstrating cytotoxicity towards the human hepatocarcinoma cell line Hep3B, suggesting potential applications in cancer research (Hassen Ben Salah et al., 2014).

Applications in Alkaloid Synthesis

  • Synthesis of Alkaloids : Research demonstrates the synthesis of new alkaloids from seeds of Nigella glandulifera, including derivatives of 3,4-dihydroisoquinolin-1(2H)-one. These findings contribute to the understanding of natural product synthesis and potential applications in medicinal chemistry (Wen-hua Guo et al., 2017).

Additional Findings

  • Fluorescence Methods for Histochemical Demonstration : Studies involving primary catecholamines like dopamine and noradrenaline, transformed into fluorescent 6,7-dihydroxy-3,4-dihydroisoquinolines, are crucial for histochemical demonstrations. This research can be beneficial for further understanding of neurochemistry and fluorescence techniques (H. Corrodi & G. Jonsson, 1965).

properties

IUPAC Name

6-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11NO2/c1-11-5-4-7-6-8(12)2-3-9(7)10(11)13/h2-3,6,12H,4-5H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FDHLLTYAKGOFLY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCC2=C(C1=O)C=CC(=C2)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

177.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one

CAS RN

308110-07-8
Record name 6-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.